Cas no 2172253-60-8 (3-oxaspirobicyclo3.1.0hexane-2,4'-oxane-1-ylmethanol)

• Product Name: 3-oxaspirobicyclo3.1.0hexane-2,4'-oxane-1-ylmethanol
• CAS No: 2172253-60-8
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 5800270
• PubChem ID: 165587916
• Update Time: 2025-07-09

3-oxaspirobicyclo3.1.0hexane-2,4'-oxane-1-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 3-oxaspirobicyclo3.1.0hexane-2,4'-oxane-1-ylmethanol
• 2172253-60-8
• EN300-1619222
• 3-oxaspiro[bicyclo[3.1.0]hexane-2,4'-oxane]-1-ylmethanol

• Inchi： 1S/C10H16O3/c11-7-9-5-8(9)6-13-10(9)1-3-12-4-2-10/h8,11H,1-7H2
• InChI Key： FTSUKLADLXTUOY-UHFFFAOYSA-N
• SMILES： O1CC2CC2(CO)C21CCOCC2

Computed Properties

• Exact Mass: 184.109944368g/mol
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 38.7Ų

Additional information on 3-oxaspirobicyclo3.1.0hexane-2,4'-oxane-1-ylmethanol

Comprehensive Overview of 3-Oxaspiro[bicyclo[3.1.0]hexane-2,4'-oxane]-1-ylmethanol (CAS No. 2172253-60-8)

The compound 3-oxaspiro[bicyclo[3.1.0]hexane-2,4'-oxane]-1-ylmethanol (CAS No. 2172253-60-8) is a unique spirocyclic ether-alcohol derivative that has garnered significant attention in pharmaceutical and material science research. Its intricate molecular architecture, featuring a spirocyclic core and a hydroxymethyl functional group, makes it a versatile intermediate for synthesizing bioactive molecules and advanced polymers. Researchers are particularly interested in its potential applications in drug discovery, green chemistry, and biodegradable materials, aligning with the global push for sustainable innovation.

One of the most intriguing aspects of 3-oxaspiro[bicyclo[3.1.0]hexane-2,4'-oxane]-1-ylmethanol is its role in medicinal chemistry. The compound's spirocyclic scaffold mimics natural product frameworks, often associated with enhanced metabolic stability and binding affinity. This has led to its exploration in central nervous system (CNS) therapeutics, where rigid, three-dimensional structures are prized for targeting complex receptors. Recent studies also highlight its utility in catalysis, particularly in asymmetric synthesis, where its chiral environment can induce enantioselectivity.

From a material science perspective, the hydroxymethyl group in CAS No. 2172253-60-8 offers a reactive handle for polymerization or cross-linking. This property is exploited in developing high-performance polymers with tailored mechanical and thermal properties. The compound's biodegradability potential further resonates with the growing demand for eco-friendly alternatives to conventional plastics, a topic dominating sustainability forums and industry conferences.

The synthesis of 3-oxaspiro[bicyclo[3.1.0]hexane-2,4'-oxane]-1-ylmethanol typically involves multi-step organic transformations, including cycloaddition reactions and oxidative functionalization. Advanced techniques like flow chemistry and microwave-assisted synthesis have been employed to improve yield and reduce environmental impact, addressing key concerns in green chemistry. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its structural integrity, ensuring reproducibility for industrial-scale production.

In the context of user-searched trends, queries such as "spirocyclic compounds in drug design" and "sustainable polymer precursors" reflect the compound's relevance. Its alignment with AI-driven drug discovery platforms—where molecular docking studies predict its interactions with biological targets—further elevates its profile. Additionally, the rise of bio-based materials in 3D printing and packaging industries positions CAS No. 2172253-60-8 as a candidate for future commercialization.

Safety and regulatory compliance are paramount in handling 3-oxaspiro[bicyclo[3.1.0]hexane-2,4'-oxane]-1-ylmethanol. While not classified as hazardous, standard laboratory precautions for organic solvents and reactive intermediates apply. Its low toxicity profile, as indicated by preliminary assays, supports its adoption in cosmetic formulations and biocompatible coatings, expanding its market potential.

In summary, 3-oxaspiro[bicyclo[3.1.0]hexane-2,4'-oxane]-1-ylmethanol (CAS No. 2172253-60-8) exemplifies the convergence of synthetic chemistry, pharmaceutical innovation, and environmental stewardship. Its multifaceted applications underscore its value in addressing contemporary challenges, from precision medicine to circular economy initiatives, making it a compound of enduring scientific and industrial interest.